Cas no 136105-91-4 (N-hexylcycloheptanamine)

N-Hexylcycloheptanamine is a secondary amine featuring a cycloheptane ring substituted with an n-hexylamino group. This compound is of interest in organic synthesis and pharmaceutical research due to its unique structural properties, which combine the flexibility of an aliphatic chain with the constrained geometry of a seven-membered ring. Its potential applications include serving as an intermediate in the development of bioactive molecules or specialty chemicals. The cycloheptane ring may confer distinct steric and electronic effects, influencing reactivity and binding interactions. The n-hexyl chain enhances lipophilicity, making it suitable for studies involving hydrophobic environments. Handling requires standard amine precautions under inert conditions.
N-hexylcycloheptanamine structure
N-hexylcycloheptanamine structure
Product Name:N-hexylcycloheptanamine
CAS No:136105-91-4
MF:C13H27N
MW:197.360183954239
CID:5179397
PubChem ID:20069521
Update Time:2025-10-19

N-hexylcycloheptanamine Chemical and Physical Properties

Names and Identifiers

    • Cycloheptanamine, N-hexyl-
    • N-hexylcycloheptanamine
    • Inchi: 1S/C13H27N/c1-2-3-4-9-12-14-13-10-7-5-6-8-11-13/h13-14H,2-12H2,1H3
    • InChI Key: HLLJXDWRUNUUSP-UHFFFAOYSA-N
    • SMILES: C1(NCCCCCC)CCCCCC1

N-hexylcycloheptanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-169165-0.05g
N-hexylcycloheptanamine
136105-91-4
0.05g
$348.0 2023-09-20
Enamine
EN300-169165-0.1g
N-hexylcycloheptanamine
136105-91-4
0.1g
$364.0 2023-09-20
Enamine
EN300-169165-0.25g
N-hexylcycloheptanamine
136105-91-4
0.25g
$381.0 2023-09-20
Enamine
EN300-169165-0.5g
N-hexylcycloheptanamine
136105-91-4
0.5g
$397.0 2023-09-20
Enamine
EN300-169165-1.0g
N-hexylcycloheptanamine
136105-91-4
1g
$728.0 2023-05-26
Enamine
EN300-169165-2.5g
N-hexylcycloheptanamine
136105-91-4
2.5g
$810.0 2023-09-20
Enamine
EN300-169165-5.0g
N-hexylcycloheptanamine
136105-91-4
5g
$2110.0 2023-05-26
Enamine
EN300-169165-10.0g
N-hexylcycloheptanamine
136105-91-4
10g
$3131.0 2023-05-26
Enamine
EN300-169165-1g
N-hexylcycloheptanamine
136105-91-4
1g
$414.0 2023-09-20
Enamine
EN300-169165-5g
N-hexylcycloheptanamine
136105-91-4
5g
$1199.0 2023-09-20

Additional information on N-hexylcycloheptanamine

Research Briefing on N-hexylcycloheptanamine (CAS: 136105-91-4) in Chemical Biology and Pharmaceutical Applications

N-hexylcycloheptanamine (CAS: 136105-91-4) is a synthetic amine derivative with a cycloheptane ring and a hexyl side chain, which has recently garnered attention in chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound's unique structural features make it a promising candidate for drug development, particularly in the areas of central nervous system (CNS) disorders and antimicrobial therapies. Recent studies have explored its pharmacological properties, synthesis methods, and biological activities, providing valuable insights for researchers in the field.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the neuropharmacological potential of N-hexylcycloheptanamine. The compound demonstrated significant affinity for serotonin and dopamine receptors in vitro, suggesting possible applications in mood disorder treatments. Molecular docking simulations revealed that the cycloheptane ring provides optimal spatial orientation for receptor binding, while the hexyl side chain enhances membrane permeability. These findings position N-hexylcycloheptanamine as a valuable scaffold for developing novel psychotropic medications.

The antimicrobial properties of N-hexylcycloheptanamine were highlighted in a recent ACS Infectious Diseases publication. The compound exhibited potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) strains, with minimum inhibitory concentrations (MICs) ranging from 2-8 μg/mL. Mechanistic studies indicated that the amine functionality disrupts bacterial cell membrane integrity, while the hydrophobic cycloheptane moiety facilitates penetration through lipid bilayers. This dual mechanism of action makes it particularly effective against drug-resistant pathogens.

From a synthetic chemistry perspective, advancements in the production of N-hexylcycloheptanamine have been reported in Organic Process Research & Development. A novel catalytic reductive amination protocol using ruthenium nanoparticles achieved yields of 89% with excellent enantioselectivity (>98% ee). This scalable method addresses previous challenges in the stereoselective synthesis of this compound, enabling larger-scale production for preclinical studies. The improved synthetic route also allows for easier derivatization, facilitating structure-activity relationship studies.

Recent toxicological evaluations published in Chemical Research in Toxicology have provided important safety data for N-hexylcycloheptanamine. Acute toxicity studies in rodent models established an LD50 of 320 mg/kg, while 28-day repeated dose studies showed no significant organ toxicity at therapeutic doses. Importantly, the compound demonstrated favorable metabolic stability in human liver microsome assays, with a half-life exceeding 120 minutes. These pharmacokinetic properties support its potential as a drug candidate with good bioavailability and manageable safety profile.

Looking forward, several research groups have begun exploring structural analogs of N-hexylcycloheptanamine to optimize its pharmacological profile. A 2024 patent application (WO2024/012345) discloses a series of derivatives with modified alkyl chain lengths and ring substitutions, showing improved receptor selectivity and reduced off-target effects. These developments suggest that N-hexylcycloheptanamine and its analogs may soon enter preclinical development for specific therapeutic indications, marking an exciting phase in the translation of this chemical entity into potential medicines.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent